87-13-8(1,3-diethyl 2-(ethoxymethylidene)propanedioate),E

1,3-diethyl 2-(ethoxymethylidene)propanedioate Properties

Names and Identifiers

- Diethyl 2-(ethoxymethylene)malonate
- 1,1-DICARBETHOXY-2-ETHOXYETHYLENE
- 2,2-DICARBETHOXYVINYL ETHYL ETHER
- EMME
- ETHOXYMETHYLENEMALONIC ACID DIETHYL ESTER
- (Ethoxymethylene)-propanedioic acid diethyl ester
- ETHOXYMETHYLENMALONIC ACID DIETHYL ESTER
- ETHYL 3-ETHOXY-2-(ETHOXYCARBONYL)ACRYLATE
- ETHYL A-CARBETHOXY-B-ETHOXYACRYLATE
- ETHYL ETHOXYMETHYLENE MALONATE
- (ethoxymethylene)-malonicacidiethylester
- (ethoxymethylene)-propanedioicacidiethylester
- diethylemme
- ethoxymethylenemalonicacid,ethylester
- Malonic acid, (ethoxymethylene)-, diethyl ester
- Propanedioicacid,(ethoxymethylene)-,diethylester
- tl1483
- Diethyl ethoxymethylenemalonate
- diethyl 2-(ethoxymethylidene)propanedioate
- Diethyl Ethoxymethylidenemalonate
- Diethyl ethoxylated malonate
- DEEMM
- Diethyl (ethoxymethylene)malonate
- Diethyl EMME
- Propanedioic acid, (ethoxymethylene)-, diethyl ester
- Diethylethoxymethylenemalonate
- diethyl ethoxymethylene malonate
- 1,3-diethyl 2-(ethoxymethylidene)propanedioate
- TL 1483
- Diethyl (ethoxymethylidene)propanedioate
- diethyl 2-(ethoxymethylene)propanedioate
- Ethoxymethylenemalonic acid, ethyl ester
- E
- 2-(ethoxy-methylene)-propanedioic acid diethyl ester
- NCGC00357199-01
- ethoxymethylene malonic acid-diethyl ester
- diethylethoxymethylenmalonat-
- 2-(1-sec-butoxypropylidene)malonic acid;Diethyl Ethoxymethylenemalonate
- NSC 62117
- PB43640
- EN300-19129
- ethoxymethylene malonic acid diethyl ester
- 6KF8220SZ8
- Diethyl ethoxymethylenemalonate, 99%
- DIETHYL((ETHYLOXY)METHYLIDENE)PROPANEDIOATE
- diethyl(ethoxymethylene)malonate
- Diethyl 2-(ethoxymethylene)malonate #
- 1,1-bis(ethoxycarbonyl)-2-ethoxyethylene
- (Ethoxymethylene)malonic acid diethyl ester
- AKOS000120084
- NSC-9068
- NSC9068
- diethyl-2-(ethoxymethylene)malonate
- diethyl ethoxymethylenmalonate
- diethyl (ethoxymethylidene)-malonate
- Q27265050
- DS-6667
- SCHEMBL50838
- F0001-2159
- Propanedioic acid, 2-(ethoxymethylene)-, 1,3-diethyl ester
- SR-01000944699-1
- AMY402
- EINECS 201-725-7
- SY001564
- (Ethoxy-methylene)malonic acid, diethyl ester
- Diethyl ethoxymethylenemalonate, for LC-MS derivatization, >=98.0% (GC)
- Diethyl2-(ethoxymethylene)malonate
- diethyl ethoxymethylene-malonate
- EC 201-725-7
- AC7837
- BBL027740
- diethyl 2-(ethoxymethylene)-malonate
- C10H16O5
- LS-88813
- diethyl 2-ethoxymethylenemalonate
- 4-03-00-01192 (Beilstein Handbook Reference)
- BRN 0880058
- 2-ethoxymethylene-malonic acid diethyl ester
- 2-ethoxy-1,1-bis-(ethoxycarbonyl)ethene
- 2-(Ethoxymethylene)malonic acid diethyl
- BCP04784
- Nalidixic acid impurity C, EuropePharmacopoeia (EP) Reference Standard
- 2-(Ethoxymethylene)-malonic acid diethyl ester
- (Ethoxymethylene)propanedioic Acid Diethyl Ester
- CS-0019402
- CAS-87-13-8
- MFCD00009148
- 2-ethoxymethylenemalonic acid diethyl ester
- 2-ethoxy-1,1-bis(ethoxycarbonyl)ethene
- FT-0624839
- DIETHYL 2-ETHOXYMETHYLIDENE MALONATE
- NSC-62117
- NCIOpen2_003690
- diethyl ethoxy-methylene-malonate
- ethoxymethylenemalonic diethylester
- diethyl ethoxymethylenepropandioate
- Tox21_303975
- 87-13-8
- AI3-04025
- STL185546
- diethyl(ethoxymethylidene)propanedioate
- E0255
- 2-ethoxymethylene malonic acid diethyl ester
- 2-(ETHOXYMETHYLENE)MALONIC ACID DIETHYL ESTER
- diethyl-ethoxymethylene-malonate
- UNII-6KF8220SZ8
- diethyl ethoxymethylenepropanedioate
- Nalidixic acid impurity C
- Ethyl 3-Ethoxy-2-(ethoxymethylene)-3-oxopropanoate
- (ethoxymethylene)propanedioic acid, diethyl ester
- InChI=1/C10H16O5/c1-4-13-7-8(9(11)14-5-2)10(12)15-6-3/h7H,4-6H2,1-3H
- DTXSID5052591
- NSC62117
- DTXCID2031164
- diethyl ethoxymethylenepropanediate
- SR-01000944699
- ethoxymethylene-malonic acid diethyl ester
- diethyl [(ethyloxy)methylidene]propanedioate
- Malonic acid, (ethoxymethylene)-, diethyl ester (6CI, 7CI, 8CI)
- Propanedioic acid, (ethoxymethylene)-, diethyl ester (9CI)
- Diethyl (ethoxymethylene)propanedioate
- Diethyl 2-[(ethyloxy)methylidene]propanedioate
- Diethyl[(ethyloxy)methylidene]propanedioate
- NSC 9068
- Propanedioic acid, (ethoxymethylene), diethyl ester
- Propanedioic acid, 2-(ethoxymethylene)-, diethyl ester
- NS00009392
- Malonic acid, (ethoxymethylene), diethyl ester
- Propanedioic acid, 2(ethoxymethylene), 1,3diethyl ester
- +Expand
- MDL： MFCD00009148
- InChIKey： LTMHNWPUDSTBKD-UHFFFAOYSA-N
- Inchi： 1S/C10H16O5/c1-4-13-7-8(9(11)14-5-2)10(12)15-6-3/h7H,4-6H2,1-3H3
- SMILES： O=C(/C(/C(OCC)=O)=C/OCC)OCC
- BRN： 0880058

Computed Properties

Exact Mass: 216.10000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 216.099774
Heavy Atom Count: 15
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 61.8

Experimental Properties

LogP: 1.03300
PSA: 61.83000
Refractive Index: n20/D 1.462(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 279-281 °C(lit.)
Melting Point: -33°C
Vapor Pressure: 0.0±0.5 mmHg at 25°C
Flash Point: Fahrenheit: 291.2 ° f < br / > Celsius: 144 ° C < br / >
Color/Form: liquid
Density: 1.07 g/mL at 25 °C(lit.)

1,3-diethyl 2-(ethoxymethylidene)propanedioate Security Information

Symbol: GHS07
RTECS：OO1100000
WGK Germany：1
Safety Instruction： S26-S36/37/39-S27-S24/25
Risk Phrases：R42/43
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases： 22-36/37/38
Signal Word：Warning
TSCA：Yes

1,3-diethyl 2-(ethoxymethylidene)propanedioate Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-diethyl 2-(ethoxymethylidene)propanedioate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00356Y-25g	Diethyl ethoxymethylenemalonate	87-13-8	98%	25g	$5.00	2024-04-21
A2B Chem LLC	AB45898-25g	Diethyl ethoxymethylenemalonate	87-13-8	95%	25g	$4.00	2024-04-19
Ambeed	A220560-5g	Diethyl 2-(ethoxymethylene)malonate	87-13-8	98%	5g	$5.0	2024-07-16
City Chemical	D950-100GM	Diethyl Ethoxymethylenemalonate	87-13-8	98%	100gm	$32.23	2023-09-19
Enamine	EN300-19129-0.05g	1,3-diethyl 2-(ethoxymethylidene)propanedioate	87-13-8	95%	0.05g	$19.0	2023-09-17
eNovation Chemicals LLC	D780915-500g	Diethyl Ethoxymethylenemalonate	87-13-8	98%	500g	$115	2021-09-28
Fluorochem	037363-50g	Diethyl ethoxymethylene malonate	87-13-8	98%	50g	￡12.00	2022-03-01
Life Chemicals	F0001-2159-0.25g	1,3-diethyl 2-(ethoxymethylidene)propanedioate	87-13-8	95%+	0.25g	$18.0	2023-09-07
TRC	D444300-25g	Diethyl Ethoxymethylidenemalonate	87-13-8		25g	$ 59.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A13776-50g	Diethyl ethoxymethylenemalonate, 98+%	87-13-8	98+%	50g	￥306.00	2023-02-26

1,3-diethyl 2-(ethoxymethylidene)propanedioate Synthesis

Synthetic Circuit 1

122-51-0

105-53-3

87-13-8

Reaction Conditions

1.1 Reagents: Acetic anhydride Catalysts: Zinc (activated clay-supported)

Reference

Study on condensation reactivity of supported zinc catalysts

Xiao, Cuo-min; et al, Huaxue Yanjiu, 2001, 12(4), 26-28

Synthetic Circuit 2

685-87-0

122-51-0

87-13-8

Reaction Conditions

Reference

Reaction of orthoformates with acidic methines

Swaringen, Roy A. Jr.; et al, Journal of Organic Chemistry, 1979, 44(26), 4825-9

Synthetic Circuit 3

28783-51-9

64-17-5

87-13-8

Reaction Conditions

Reference

Product subclass 3: enol ethers

Milata, V.; et al, Science of Synthesis, 2008, 32, 589-756

Synthetic Circuit 4

141-82-2

64-17-5

87-13-8

Reaction Conditions

1.1 Reagents: Sulfamic acid , Sulfuric acid Solvents: Cyclohexane ; 3 h, reflux
2.1 Reagents: Acetic anhydride , Zinc chloride ; 4 h, reflux

Reference

Design, Synthesis, and Dual Evaluation of Quinoline and Quinolinium Iodide Salt Derivatives as Potential Anticancer and Antibacterial Agents

Jin, Guofan ; et al, ChemMedChem, 2020, 15(7), 600-609

1,3-diethyl 2-(ethoxymethylidene)propanedioate Raw materials

1,3-diethyl 2-(ethoxymethylidene)propanedioate Preparation Products

1,3-diethyl 2-(ethoxymethylidene)propanedioate (87-13-8)

1,3-diethyl 2-(ethoxymethylidene)propanedioate Suppliers

HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:CHEN XIN

Phone:17771822910

Email:1439735701@qq.com

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:87-13-8)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Hubei Chaoshun Biotechnology Co., Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:WANG XIAN SHENG

Phone:15927806810

Email:174160056@qq.com

HU BEI NUO NA Technology Co., Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:SHAO JING LI

Phone:17386138556

Email:service@nornachem.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:87-13-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87-13-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,3-diethyl 2-(ethoxymethylidene)propanedioate Related Literature

1. Engineering lanthanide-optical centres in IRMOF-3 by post-synthetic modification

Reda M. Abdelhameed,Luis D. Carlos,Artur M. S. Silva,Jo?o Rocha New J. Chem. 2015 39 4249
2. Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines: an overview of the decade

Richa Goel,Vijay Luxami,Kamaldeep Paul RSC Adv. 2015 5 81608
3. The reaction of phenylmalononitrile with hydrazine. Synthesis and properties of 3,5-diamino-4-phenylpyrazole, 2-amino-3-phenylpyrazolo[1,5-a]pyrimidine, and related compounds

Gury Zvilichovsky,Mordechai David J. Chem. Soc. Perkin Trans. 1 1983 11
4. The preparation of derivatives containing the imidazo[2,1-b]thiazine and 1,2,4-triazolo[3,2-b][1,3]thiazine systems

J. Peter Clayton,Peter J. O'Hanlon,Trevor J. King J. Chem. Soc. Perkin Trans. 1 1980 1352
5. Advances in the chemical and biological diversity of heterocyclic systems incorporating pyrimido[1,6-a]pyrimidine and pyrimido[1,6-c]pyrimidine scaffolds

Khaled M. Elattar,Ba?ak Do?ru Mert,M. Monier,Ahmed El-Mekabaty RSC Adv. 2020 10 15461
6. Synthesis of 4-ylidenebutenolides. A practical route to 2-en-4-ynoic acid intermediates based on conjugate addition of alkynyl-lithium reagents

Nicholas G. Clemo,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1986 2133
7. Synthesis and preliminary anti-inflammatory and anti-bacterial evaluation of some diflunisal aza-analogs

Davide Carta,Paola Brun,Matteo Dal Pra,Giulia Bernabè,Ignazio Castagliuolo,Maria Grazia Ferlin Med. Chem. Commun. 2018 9 1017
8. New air-stable zinc complexes formed from cyanoacrylate- and methylenemalonate-based [N2O2]-ligands and their role as catalysts in epoxide–CO2 coupling

M. A. Fuchs,C. Altesleben,S. C. Staudt,O. Walter,T. A. Zevaco,E. Dinjus Catal. Sci. Technol. 2014 4 1658
9. Synthesis and biological evaluation of 3-(1,3,4-oxadiazol-2-yl)-1,8-naphthyridin-4(1H)-ones as cisplatin sensitizers

Xueyan Hou,Hao Luo,Mengqi Zhang,Guoyi Yan,Chunlan Pu,Suke Lan,Rui Li Med. Chem. Commun. 2018 9 1949
10. New air-stable zinc complexes formed from cyanoacrylate- and methylenemalonate-based [N2O2]-ligands and their role as catalysts in epoxide–CO2 coupling

M. A. Fuchs,C. Altesleben,S. C. Staudt,O. Walter,T. A. Zevaco,E. Dinjus Catal. Sci. Technol. 2014 4 1658

Cas no 87-13-8 (1,3-diethyl 2-(ethoxymethylidene)propanedioate)

1,3-diethyl 2-(ethoxymethylidene)propanedioate Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-diethyl 2-(ethoxymethylidene)propanedioate Security Information

1,3-diethyl 2-(ethoxymethylidene)propanedioate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-diethyl 2-(ethoxymethylidene)propanedioate Price

1,3-diethyl 2-(ethoxymethylidene)propanedioate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

1,3-diethyl 2-(ethoxymethylidene)propanedioate Raw materials

1,3-diethyl 2-(ethoxymethylidene)propanedioate Preparation Products

1,3-diethyl 2-(ethoxymethylidene)propanedioate Suppliers

1,3-diethyl 2-(ethoxymethylidene)propanedioate Related Literature

87-13-8 (1,3-diethyl 2-(ethoxymethylidene)propanedioate) Related Products